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Compound of Interest

Compound Name: Odm-207

Cat. No.: B3028270 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal procedures for ODM-
207, a potent BET bromodomain inhibitor. Adherence to these protocols is critical to ensure

laboratory safety, minimize environmental impact, and maintain regulatory compliance. The

information presented herein is intended for professionals in research, scientific, and drug

development fields.

Immediate Safety and Handling Precautions
Before handling ODM-207, it is imperative to consult the Safety Data Sheet (SDS) provided by

the supplier. Key safety considerations include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves (nitrile or butyl rubber), and a lab coat.

Ventilation: Handle ODM-207 in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols.

Spill Management: In case of a spill, avoid generating dust. Absorb spills with an inert

material and place it in a sealed container for disposal as hazardous waste.
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The disposal of ODM-207 and its associated waste must be conducted in accordance with

local, state, and federal regulations for hazardous chemical waste.[1][2] As a potent bioactive

molecule, ODM-207 should not be disposed of in standard laboratory trash or down the drain.

Step-by-Step Disposal Protocol:

Waste Segregation:

Solid Waste: Collect unused or expired ODM-207 powder, contaminated labware (e.g.,

weigh boats, pipette tips), and used PPE in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions of ODM-207, typically prepared in solvents like Dimethyl Sulfoxide

(DMSO), should be collected in a separate, compatible hazardous waste container.[3] Do

not mix with incompatible waste streams.

Sharps: Needles, syringes, or other sharps contaminated with ODM-207 must be disposed

of in a designated sharps container.

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."[2]

The label must include the full chemical name ("ODM-207"), the solvent used (e.g., "in

DMSO"), and the approximate concentration and quantity.[2]

Indicate the relevant hazard pictograms (e.g., harmful, irritant).

Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure containers are tightly sealed to prevent leaks or spills.

Follow chemical compatibility guidelines for storage to avoid dangerous reactions.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[2][4]

Provide the EHS office or contractor with a completed hazardous waste manifest form,

accurately detailing the contents of the waste containers.

Quantitative Data Summary
For researchers preparing solutions of ODM-207, the following solubility information is provided

for common laboratory solvents. This data is essential for accurate solution preparation and

subsequent waste management.

Solvent Maximum Solubility (Approx.)

DMSO ~38 mg/mL

Note: Data sourced from publicly available supplier information.

Experimental Protocols and Visualizations
To support the safe and effective use of ODM-207 in a research setting, this section provides a

generalized experimental workflow for in vitro kinase inhibitor testing and a diagram of the BET

bromodomain signaling pathway, which ODM-207 inhibits.

Generalized In Vitro Kinase Inhibitor Assay Workflow:

This workflow outlines the typical steps involved in assessing the efficacy of a kinase inhibitor

like ODM-207 in a laboratory setting.
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Caption: Generalized workflow for an in vitro kinase inhibitor assay.

BET Bromodomain Signaling Pathway Inhibition by ODM-207:

ODM-207 functions by inhibiting BET bromodomain proteins, which are critical readers of

epigenetic marks and regulators of gene transcription. The following diagram illustrates this

mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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